[(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine

• IUPAC Name: 2-butoxy-5-chloro-4-methyl-N-(thiophen-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C16H20ClNO3S2/c1-3-4-7-21-15-9-12(2)14(17)10-16(15)23(19,20)18-11-13-6-5-8-22-13/h5-6,8-10,18H,3-4,7,11H2,1-2H3
• InChI Key: PWNWBZUSQJSVGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NCC2=CC=CS2
• Molecular Formula: C16H20ClNO3S2
• Molecular Weight: 373.9 g/mol

Description

[(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine, also known as BCTM, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BCTM is a sulfonamide derivative that has been shown to have anti-inflammatory and anti-tumor properties.

Mechanism of Action

The exact mechanism of action of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine is not fully understood. However, studies have suggested that [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine may inhibit the activity of certain enzymes involved in the production of inflammatory cytokines. [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation. [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in tissue remodeling and cancer cell invasion.
Biochemical and Physiological Effects
[(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been shown to have both biochemical and physiological effects. Biochemically, [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine inhibits the activity of enzymes involved in the production of inflammatory cytokines and tissue remodeling. Physiologically, [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been shown to reduce inflammation and inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

[(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been shown to have low toxicity in vitro, making it a suitable candidate for further research. However, one limitation of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine is its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine. One direction is to further investigate the mechanism of action of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine. Studies could focus on identifying the specific enzymes and pathways that are affected by [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine. Another direction is to investigate the potential therapeutic applications of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine. Studies could focus on the use of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine as an anti-inflammatory or anti-tumor agent in vivo. Additionally, studies could investigate the use of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine involves the reaction of 2-butoxy-5-chloro-4-methylbenzenesulfonyl chloride with 2-thienylmethanamine in the presence of a base. The reaction yields [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine as a white solid with a melting point of 120-122°C. The purity of [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

[(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been studied for its potential applications in medicinal chemistry. Studies have shown that [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine exhibits anti-inflammatory and anti-tumor properties. [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has been shown to inhibit the production of inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in vitro. [(2-Butoxy-5-chloro-4-methylphenyl)sulfonyl](2-thienylmethyl)amine has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.